Cas no 870063-31-3 (Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)-)
870063-31-3 structure
Product Name:Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)-
CAS No:870063-31-3
MF:C8H3F4NS
MW:221.174734354019
CID:1859107
PubChem ID:83402407
Update Time:2025-04-21
Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)-
- 2-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate
- SCHEMBL3290334
- 870063-31-3
- 2-fluoro-1-isothiocyanato-3-trifluoromethyl-benzene
- 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)benzene
- SY326105
- MFCD26686202
-
- Inchi: 1S/C8H3F4NS/c9-7-5(8(10,11)12)2-1-3-6(7)13-4-14/h1-3H
- InChI Key: CKARLDGUJQLIRK-UHFFFAOYSA-N
- SMILES: S=C=NC1=CC=CC(C(F)(F)F)=C1F
Computed Properties
- Exact Mass: 220.99223292g/mol
- Monoisotopic Mass: 220.99223292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 44.4Ų
Benzene, 2-fluoro-1-isothiocyanato-3-(trifluoromethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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